![molecular formula C11H12ClNO3S B1338625 2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride CAS No. 61563-39-1](/img/structure/B1338625.png)
2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride
Overview
Description
“2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride” is a chemical compound with the CAS Number: 61563-39-1 . It has a molecular weight of 273.74 .
Synthesis Analysis
The synthesis of compounds related to “this compound” has been described in the literature . The synthesis was carried out according to the β-cyanoethyl phosphoramidite scheme via the Staudinger reaction between 2-trifluoroacetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl azide and phosphite triester within oligonucleotide grafted to polymer support .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12ClNO3S/c1-8(14)13-5-4-9-2-3-11(17(12,15)16)6-10(9)7-13/h2-3,6H,4-5,7H2,1H3 .
Chemical Reactions Analysis
The compound has been used in the synthesis of zwitter-ionic oligonucleotide derivatives . The 1,2,3,4-Tetrahydroisoquinoline-7-sulfonyl phosphoramidate group (THIQ) was stable under the conditions of standard oligonucleotide synthesis .
Scientific Research Applications
Synthesis and Structural Studies
The study of 2-Acetyl-1,2,3,4-tetrahydroisoquinoline derivatives in scientific research often involves the exploration of their synthesis, structural analysis, and potential applications in various fields, excluding direct drug use, dosage, and side effects.
Improved Synthesis : Research has focused on improving the synthesis methods of related tetrahydroisoquinoline compounds, yielding significant advancements. For example, the synthesis of 1-Methyl-1,2,3,4-tetrahydroisoquinoline from phenylethylamine showcased an overall yield improvement to 80.8%, highlighting the efficiency of modern synthetic processes (Song Hong-rui, 2011).
Structural Analysis : Structural studies of N-acetyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonamide, synthesized using H6P2W18O62 as a catalyst, provided insights into the molecular and crystal structures, emphasizing the importance of intra- and intermolecular interactions in determining compound properties (Chafika Bougheloum et al., 2013).
Applications in Anticancer Research
- Anticancer Agents : The tetrahydroisoquinoline moiety, found in both natural and synthetic biologically active molecules, has been studied for its potential as an anticancer agent. Synthesized derivatives maintaining this moiety have shown potent cytotoxic activities against breast cancer cell lines, underscoring their potential in anticancer drug development (K. Redda et al., 2010).
Catalytic Applications
- Catalysis : Research into the use of sulfonic acid functionalized pyridinium chloride as a catalyst for the synthesis of hexahydroquinolines via multi-component condensation reactions under solvent-free conditions has revealed efficient and eco-friendly protocols, providing a new approach to the synthesis of complex organic compounds (A. Khazaei et al., 2013).
Mechanism of Action
Target of Action
It has been used in the synthesis of zwitter-ionic oligonucleotide derivatives , suggesting that it may interact with nucleic acids.
Mode of Action
The compound is used in the synthesis of zwitter-ionic oligonucleotide derivatives . These derivatives are created via the Staudinger reaction between 2-trifluoroacetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl azide and phosphite triester within oligonucleotide grafted to polymer support . The resulting oligonucleotides modified by one to five THIQ groups in various positions .
Result of Action
The zwitter-ionic character of the oligonucleotide derivatives synthesized using 2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride is reflected in their varying mobility under conditions of denaturing PAGE . The thermal stability of the duplexes of oligodeoxynucleotides containing THIQ groups with complementary DNA and RNA only slightly differed from that of natural DNA:DNA and DNA:RNA duplexes .
Future Directions
Properties
IUPAC Name |
2-acetyl-3,4-dihydro-1H-isoquinoline-7-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3S/c1-8(14)13-5-4-9-2-3-11(17(12,15)16)6-10(9)7-13/h2-3,6H,4-5,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MULMLDROTQLKML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00504199 | |
Record name | 2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00504199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61563-39-1 | |
Record name | 2-Acetyl-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00504199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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